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Compound of Interest

Compound Name: Propranolol glycol-d5

Cat. No.: B12418899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of Propranolol
glycol-d5, a deuterated analog of a propranolol metabolite. This document is intended to serve
as a comprehensive resource, offering detailed data, experimental context, and a clear
visualization of the compound's molecular structure for professionals in the fields of
pharmaceutical research and development.

Data Presentation

The molecular weights of Propranolol glycol-d5 and its related compounds are summarized in
the table below. This allows for a straightforward comparison of the mass contribution of the
deuterated glycol moiety.

Compound Chemical Formula Molecular Weight ( g/mol )
Propranolol C16H21NO2 259.34[1][2]

Propranolol Glycol C13H1403 218.25

Propranolol Glycol-d5 C13H9Ds0s3 223.28

Glycerol-d5 CsHsDsOs3 97.12[3][4][5][6]

Molecular Composition and Deuteration

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12418899?utm_src=pdf-interest
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propranolol
https://webbook.nist.gov/cgi/cbook.cgi?ID=525-66-6
https://www.lgcstandards.com/CI/en/Glycerol-d5/p/TRC-G598402
https://cymitquimica.com/products/TR-G598402/62502-71-0/glycerol-d5/
https://www.scbt.com/p/glycerol-1-1-2-3-3-d5-62502-71-0
https://www.medchemexpress.cn/cas/62502-71-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Propranolol glycol is a metabolite of the beta-blocker propranolol. The deuterated version,
Propranolol glycol-d5, is synthesized to incorporate five deuterium atoms into the glycol
portion of the molecule. This isotopic labeling is a critical tool in various research applications,
including metabolic studies and as an internal standard in mass spectrometry-based

quantification.

The structural relationship and the incremental increase in molecular weight due to deuteration

can be visualized as follows:
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Propranolol

Components of Propranolol Glycol-d5

Propranolol
C16H21NO2
MW: 259.34 g/mol

Metabolism

Naphthoxy Moiety Final Product

Propranolol Glycol-d5
C13H9Ds03
MW: 223.28 g/mol

Glycol-d5 Moiety
(from Glycerol-d5)
C3Hs3Ds0s3
MW: 97.12 g/mol
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1. Sample Preparation
Dissolve sample in a suitable solvent
(e.g., 1 mg/mL in Methanol)

'

2. LC Separation
Inject sample into UHPLC system
(C18 column with a gradient of water
and acetonitrile with 0.1% formic acid)

'

3. lonization
Introduce eluent into the mass spectrometer's
ion source (e.g., Electrospray lonization - ESI)

'

4. Mass Analysis
Analyze ions in a high-resolution
mass analyzer

l

5. Data Processing
Determine the monoisotopic mass from the
resulting mass spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Propranolol | C16H21NO?2 | CID 4946 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. Propranolol [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12418899?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418899?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propranolol
https://webbook.nist.gov/cgi/cbook.cgi?ID=525-66-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. Glycerol-d5 | CAS 62502-71-0 | LGC Standards [lgcstandards.com]
e 4. Glycerol-d5 | CymitQuimica [cymitquimica.com]

e 5. scbt.com [scbt.com]

e 6. Glycerol-d5 62502-71-0 | MCE [medchemexpress.cn]

 To cite this document: BenchChem. [Propranolol Glycol-d5: A Technical Overview of its
Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418899#propranolol-glycol-d5-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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